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Compound of Interest

Compound Name: ZSET-845

Cat. No.: B1663202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available research on ZSET-845. It is intended

for informational purposes for a scientific audience and is not a substitute for a formal safety

data sheet (SDS) or comprehensive toxicological report. No official safety, handling, or

toxicology data has been identified in the public domain. Standard laboratory safety protocols

for handling novel chemical compounds should be strictly followed.

ZSET-845 is a novel azaindolizinone derivative identified as a cognitive enhancer. Preclinical

studies indicate its potential for ameliorating learning and memory deficits, primarily through its

action on the cholinergic system. This technical guide consolidates the available scientific data

on ZSET-845 to inform researchers and drug development professionals.

Chemical and Physical Properties
Property Value

Chemical Name 3,3-diphenylimidazo[1,2-a]pyridin-2-(3H)-one

Molecular Formula C₂₁H₁₈N₂O

CAS Number 324077-62-5

Molecular Weight 314.38 g/mol
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The primary research on ZSET-845 has been conducted in rat models of cognitive impairment.

The compound has shown efficacy in reversing amnesic effects induced by amyloid-beta (Aβ)

peptides and scopolamine. The key findings from these studies are summarized below.

Table 1: Summary of In Vivo Efficacy Studies of ZSET-845 in Rats
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Study Model
Administration
Route

Dosages
(mg/kg)

Key Findings Reference

Scopolamine-

induced amnesia
Oral 0.01, 0.1, 1

- Significantly

ameliorated

impaired

performance in

passive

avoidance and

radial-arm maze

tasks.[1]-

Increased

choline

acetyltransferase

(ChAT) activity in

the hippocampus

by 112% (0.01

mg/kg), 113.8%

(0.1 mg/kg), and

108.7% (1

mg/kg).[1]

[1]

Amyloid-beta

(Aβ)₂₅₋₃₅-

induced amnesia

Oral 1, 10

- Ameliorated

learning

impairment in a

passive

avoidance task.

[1]- Enhanced

ChAT activity in

the basal

forebrain, medial

septum, and

hippocampus.-

Increased the

number of ChAT-

immunoreactive

cells in the

medial septum.

[1]
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Mechanism of Action
ZSET-845's cognitive-enhancing effects are attributed to its positive modulation of choline

acetyltransferase (ChAT), the enzyme responsible for the synthesis of the neurotransmitter

acetylcholine (ACh). Unlike many cognitive enhancers that act as acetylcholinesterase (AChE)

inhibitors, ZSET-845 does not inhibit the breakdown of ACh but rather enhances its production.

[1] This mechanism suggests a potential therapeutic advantage in addressing the cholinergic

deficits observed in neurodegenerative diseases like Alzheimer's disease.
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Caption: Proposed mechanism of ZSET-845 enhancing cognitive function.

Experimental Protocols
Detailed, replicable experimental protocols for the synthesis and handling of ZSET-845 are not

available in the public literature. The following outlines are based on the methodologies

described in the cited research papers and are intended as a reference for experimental

design.

In Vivo Model of Amyloid-Beta Induced Amnesia
This workflow describes the general procedure used to assess the efficacy of ZSET-845 in a rat

model of Alzheimer's disease.
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Experimental Workflow for Aβ-Induced Amnesia Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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